Cas no 1261818-51-2 (1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one)

• Product Name: 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one
• CAS No: 1261818-51-2
• MF: C₈H₅BrCl₂O
• MW: 267.934699773788
• CID: 4969648
• PubChem ID: 83988328
• Update Time: 2025-10-30

1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-2,5'-dichloroacetophenone
• 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one

• Inchi： 1S/C8H5BrCl2O/c9-7-2-1-5(11)3-6(7)8(12)4-10/h1-3H,4H2
• InChI Key： OTWCLGJGZPUEOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one

Introduction to 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one (CAS No. 1261818-51-2) and Its Emerging Applications in Chemical Biology

The compound 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one (CAS No. 1261818-51-2) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmacophores. This heterocyclic ketone, characterized by its bromo and chloro substituents on a phenyl ring, has garnered considerable attention due to its structural versatility and potential biological activity. The strategic placement of these halogen atoms not only enhances its reactivity but also opens up diverse possibilities for further functionalization, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of bioactive molecules. Its molecular framework is particularly amenable to modifications that can fine-tune its pharmacological properties, such as binding affinity and selectivity. For instance, the presence of both bromo and chloro groups allows for cross-coupling reactions, which are pivotal in constructing more complex structures. These reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, have been widely employed to integrate this compound into larger drug-like molecules.

One of the most compelling aspects of 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one is its role in developing inhibitors targeting specific enzymatic pathways. In particular, researchers have explored its potential as a scaffold for kinase inhibitors, which are critical in treating various diseases, including cancer. The halogenated phenyl ring provides a suitable platform for designing molecules that can interact with ATP-binding pockets or other key residues on the enzyme surface. Preliminary computational studies suggest that subtle modifications to this core structure could lead to highly potent and selective inhibitors.

The compound's reactivity also makes it an attractive candidate for material science applications. For example, it has been investigated as a precursor in the synthesis of advanced polymers with tailored properties. These polymers exhibit unique characteristics such as enhanced thermal stability or biodegradability, which are desirable in industries ranging from electronics to biomedicine. The ability to incorporate functional groups like bromo and chloro into polymer backbones allows for further derivatization, enabling the creation of materials with specific functionalities.

In the context of drug discovery, 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one has been utilized in the development of novel therapeutic agents targeting neurological disorders. The phenyl ring's ability to modulate neurotransmitter activity has been a focal point of interest. By leveraging its structural features, scientists have synthesized analogs that show promise in preclinical models for conditions such as Alzheimer's disease and Parkinson's disease. The halogen atoms play a crucial role in optimizing these interactions, ensuring better efficacy and reduced side effects.

The synthesis of 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one itself is an intricate process that requires precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields while minimizing byproducts. Techniques such as palladium-catalyzed cross-coupling reactions have proven particularly effective in constructing the desired molecular framework. These methods not only enhance efficiency but also allow for scalable production, making the compound more accessible for research and commercial applications.

From a regulatory perspective, the handling and use of this compound must adhere to stringent safety protocols to ensure worker protection and environmental sustainability. While it is not classified as a hazardous material under current guidelines, proper storage conditions and handling procedures are essential to prevent any unintended consequences during its use in laboratories or industrial settings.

The future prospects for 1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications are likely to emerge. Ongoing research is exploring its potential in areas such as antiviral therapy and immunomodulation, further expanding its therapeutic potential. Additionally, advancements in green chemistry may lead to more sustainable synthetic routes, reducing the environmental footprint associated with its production.

In conclusion,1-(2-bromo-5-chlorophenyl)-2-chloroethan-1-one (CAS No. 1261818-51-2) stands out as a versatile and promising compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As new methodologies and applications continue to emerge,this compound will undoubtedly play a pivotal role in shaping the future of chemical biology.